Cas no 902278-68-6 (2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide
• CAS No: 902278-68-6
• MF: C₂₆H₂₂N₂O₆S
• MW: 490.527685642242
• CID: 5765243
• PubChem ID: 20869303
• Update Time: 2025-06-18

2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 902278-68-6
• 2-[7-(benzenesulfonyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-ethylphenyl)acetamide
• SCHEMBL1549387
• N-(4-ethylphenyl)-2-(8-oxo-7-(phenylsulfonyl)-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)acetamide
• AKOS001821824
• 2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-ethylphenyl)acetamide
• F3407-2080
• VU0626370-1
• 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C26H22N2O6S/c1-2-17-8-10-18(11-9-17)27-25(29)15-28-14-24(35(31,32)19-6-4-3-5-7-19)26(30)20-12-22-23(13-21(20)28)34-16-33-22/h3-14H,2,15-16H2,1H3,(H,27,29)
• InChI Key： OUQPNHCASQBQDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=C3C(=CC=2N(CC(NC2C=CC(CC)=CC=2)=O)C=1)OCO3)=O)(=O)=O

Computed Properties

• Exact Mass: 490.11985760g/mol
• Monoisotopic Mass: 490.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide

Introduction to 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide (CAS No. 902278-68-6)

The compound 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide, identified by its CAS number 902278-68-6, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates several key functional groups, including a benzenesulfonyl moiety and an acetamide group, which are known to contribute to its biological activity. The presence of a quinolinone core further enhances its molecular complexity and functionality.

Recent research in the domain of bioactive molecules has highlighted the importance of quinolinone derivatives in the development of novel therapeutic agents. These compounds have demonstrated efficacy in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of atoms in 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide contributes to its unique interaction with biological targets, making it a promising candidate for further investigation.

The benzenesulfonyl group in this molecule is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability. This feature is critical for the development of drugs that require prolonged half-life and efficient absorption. Additionally, the acetamide moiety plays a crucial role in modulating the pharmacokinetic profile of the compound. Studies have shown that modifications at this position can significantly alter the bioavailability and therapeutic efficacy of related molecules.

In the context of contemporary medicinal chemistry, the synthesis and optimization of such complex structures are facilitated by advanced computational methods and high-throughput screening techniques. These tools enable researchers to rapidly evaluate the potential of novel compounds like 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of lead compounds with desirable pharmacological properties.

One particularly intriguing aspect of this compound is its structural similarity to known bioactive agents. For instance, analogs with a quinolinone scaffold have been extensively studied for their ability to inhibit enzymes involved in cancer progression. The presence of a 7-benzenesulfonyl substituent in this molecule may enhance its binding interactions with target proteins, potentially leading to improved therapeutic outcomes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors.

The synthesis of 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo4,5-gquinolin-5-yl-N-(4-ethylphenyl)acetamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the core quinolinone ring system. The introduction of the benzenesulfonyl group and the acetamide moiety has been achieved through selective functionalization techniques.

Evaluation of the pharmacological profile of this compound has been conducted using both in vitro and in vivo models. In cell-based assays, it has shown promising activity against several disease-relevant targets. Notably, its interaction with protein kinases has been investigated in detail due to their central role in cellular signaling pathways associated with cancer and inflammation. The binding affinity and selectivity of this molecule have been assessed using X-ray crystallography and other biophysical techniques.

The development of novel drug candidates necessitates rigorous safety evaluations to ensure their suitability for clinical use. Toxicological studies have been performed on derivatives structurally related to 902278-68-6, providing insights into its potential side effects and metabolic fate. These studies are essential for guiding further optimization efforts and ensuring that future candidates are both effective and safe.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds like 902278-68-6 interact with biological systems at a molecular level. High-resolution structural data obtained from techniques such as cryo-electron microscopy have allowed researchers to visualize these interactions in unprecedented detail. This information is invaluable for designing molecules with enhanced potency and reduced off-target effects.

Future directions in the study of this compound include exploring its potential as an inhibitor or modulator in therapeutic contexts beyond its initial discovery. The versatility of its chemical framework suggests that it may be modified further to address unmet medical needs or to improve upon existing treatments. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion,902278-68-6 exemplifies the progress being made in medicinal chemistry through innovative molecular design and rigorous scientific investigation. Its unique structural features position it as a compelling candidate for further development into a novel therapeutic agent. As research continues to uncover new biological targets and mechanisms,this molecule will likely play an important role in addressing some of today's most pressing medical challenges.